Cas no 120771-21-3 (5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-)
120771-21-3 structure
Product Name:5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-
CAS No:120771-21-3
MF:C8H14N2O
MW:154.209561824799
CID:104904
PubChem ID:14457870
Update Time:2025-04-18
5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-
- 3-tert-butyl-4-methylisoxazol-5-amine
- 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-(9CI)
- 3-(tert-Butyl)-4-methylisoxazol-5-amine
- 120771-21-3
- 5-amino-4-methyl-3-tert-butylisoxazole
- 3-TERT-BUTYL-4-METHYL-1,2-OXAZOL-5-AMINE
- AKOS009336842
- DTXSID101246848
- SCHEMBL573503
- HJZLQSDADZDFFH-UHFFFAOYSA-N
- FT-0724974
- 3-(1,1-Dimethylethyl)-4-methyl-5-isoxazolamine
- DA-23217
-
- Inchi： 1S/C8H14N2O/c1-5-6(8(2,3)4)10-11-7(5)9/h9H2,1-4H3
- InChI Key： HJZLQSDADZDFFH-UHFFFAOYSA-N
- SMILES： O1C(=C(C)C(C(C)(C)C)=N1)N
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52Ų
5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM488777-1g |
3-(tert-Butyl)-4-methylisoxazol-5-amine |
120771-21-3 | 95% | 1g |
$544 | 2023-01-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09609-5g |
5-tert-butyl-4-methylisoxazol-3-amine |
120771-21-3 | 95% | 5g |
$1200 | 2023-09-07 | |
| Ambeed | A592468-1g |
3-(tert-Butyl)-4-methylisoxazol-5-amine |
120771-21-3 | 95+% | 1g |
$555.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760485-1g |
3-(tert-Butyl)-4-methylisoxazol-5-amine |
120771-21-3 | 98% | 1g |
￥5439.00 | 2024-08-09 |
5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
120771-21-3 (5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-) Related Products
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- 859444-33-0(Formamide,N-(3-ethyl-4-methyl-5-isoxazolyl)-)
- 35261-03-1(4-Isoxazolecarbonitrile,5-amino-3-(1-methylethyl)-)
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